Cas no 282097-56-7 (2,3,6-Trimethylmorpholine)
2,3,6-Trimethylmorpholine Chemical and Physical Properties
Names and Identifiers
-
- 2,3,6-trimethylmorpholine
- Morpholine, 2,3,6-trimethyl-, (2R,3R,6S)-
- Z2255518402
- 2,3,6-Trimethylmorpholine
-
- Inchi: 1S/C7H15NO/c1-5-4-8-6(2)7(3)9-5/h5-8H,4H2,1-3H3
- InChI Key: MJGLVABJZDPYDJ-UHFFFAOYSA-N
- SMILES: O1C(C)CNC(C)C1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 94.9
- XLogP3: 0.7
- Topological Polar Surface Area: 21.3
2,3,6-Trimethylmorpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B536590-10mg |
2,3,6-trimethylmorpholine |
282097-56-7 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B536590-50mg |
2,3,6-trimethylmorpholine |
282097-56-7 | 50mg |
$ 250.00 | 2022-06-07 | ||
| TRC | B536590-100mg |
2,3,6-trimethylmorpholine |
282097-56-7 | 100mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-159772-0.05g |
2,3,6-trimethylmorpholine |
282097-56-7 | 95% | 0.05g |
$226.0 | 2023-07-06 | |
| Enamine | EN300-159772-0.1g |
2,3,6-trimethylmorpholine |
282097-56-7 | 95% | 0.1g |
$337.0 | 2023-07-06 | |
| Enamine | EN300-159772-0.25g |
2,3,6-trimethylmorpholine |
282097-56-7 | 95% | 0.25g |
$481.0 | 2023-07-06 | |
| Enamine | EN300-159772-0.5g |
2,3,6-trimethylmorpholine |
282097-56-7 | 95% | 0.5g |
$758.0 | 2023-07-06 | |
| Enamine | EN300-159772-1.0g |
2,3,6-trimethylmorpholine |
282097-56-7 | 95% | 1.0g |
$971.0 | 2023-07-06 | |
| Enamine | EN300-159772-2.5g |
2,3,6-trimethylmorpholine |
282097-56-7 | 95% | 2.5g |
$1903.0 | 2023-07-06 | |
| Enamine | EN300-159772-5.0g |
2,3,6-trimethylmorpholine |
282097-56-7 | 95% | 5.0g |
$2816.0 | 2023-07-06 |
2,3,6-Trimethylmorpholine Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 2,3,6-Trimethylmorpholine
Introduction to 2,3,6-Trimethylmorpholine (CAS No. 282097-56-7)
2,3,6-Trimethylmorpholine (CAS No. 282097-56-7) is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This heterocyclic amine derivative has garnered considerable attention due to its versatile applications in drug development, catalysis, and material science. The compound’s molecular structure, featuring a morpholine core with three methyl substituents at specific positions, imparts distinct chemical reactivity and solvency characteristics that make it invaluable in various synthetic processes.
The CAS number 282097-56-7 serves as a unique identifier for this chemical entity, ensuring precise classification and communication within the scientific community. As a secondary amine, 2,3,6-Trimethylmorpholine exhibits both basicity and nucleophilicity, making it a suitable candidate for use as a ligand in coordination chemistry or as an intermediate in the synthesis of more complex molecules. Its ability to form stable complexes with transition metals has been explored in catalytic systems, particularly in cross-coupling reactions and polymerization processes.
Recent advancements in pharmaceutical research have highlighted the potential of 2,3,6-Trimethylmorpholine as a pharmacophore in the development of novel therapeutic agents. Its morpholine ring mimics the binding pockets of certain biological targets, offering a scaffold for designing drugs with enhanced efficacy and reduced toxicity. For instance, studies have demonstrated its utility in modulating enzyme activity and receptor interactions, paving the way for new treatments in areas such as neurology and anti-inflammatory therapy.
The chemical synthesis of 2,3,6-Trimethylmorpholine typically involves multi-step reactions starting from readily available precursors. One common approach includes the alkylation of morpholine derivatives followed by selective functionalization to introduce the methyl groups at the 2-, 3-, and 6-positions. The optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for industrial-scale production and pharmaceutical applications.
In terms of spectroscopic properties, 2,3,6-Trimethylmorpholine exhibits characteristic peaks in nuclear magnetic resonance (NMR) spectroscopy that can be used for structural confirmation. The proton NMR spectrum displays distinct signals corresponding to the various types of hydrogen atoms present in the molecule, while carbon NMR provides information about the connectivity and environment of the carbon atoms. These data are invaluable for both qualitative analysis and quantitative determination in research and quality control settings.
The solvent properties of 2,3,6-Trimethylmorpholine make it a useful additive in various formulations. Its ability to dissolve a wide range of organic compounds has been exploited in extraction processes and as a co-solvent in liquid chromatography. Additionally, its low toxicity profile has led to its use in formulations intended for topical application or oral consumption, where safety is a primary concern.
Current research endeavors are focusing on expanding the applications of 2,3,6-Trimethylmorpholine beyond traditional pharmaceuticals. In material science, for example, it has been investigated as a component in polymer blends due to its ability to enhance flexibility and thermal stability. Furthermore, its role as a corrosion inhibitor has been explored in industrial settings where metal degradation is a concern.
The regulatory landscape surrounding 2,3,6-Trimethylmorpholine is another area of interest. As regulatory bodies continue to evaluate new chemical entities for safety and efficacy, compounds like this one undergo rigorous testing to ensure compliance with international standards. Manufacturers must provide comprehensive data on their chemical properties, toxicology profiles, and environmental impact to gain approval for commercial use.
In conclusion,2,3,6-Trimethylmorpholine (CAS No. 282097-56-7) is a multifaceted compound with significant potential across multiple industries. Its unique structural features and functional properties have positioned it as a key player in pharmaceutical development、catalysis,and material science。As research progresses,the applications of this compound are expected to grow,driven by ongoing innovation and discovery.
282097-56-7 (2,3,6-Trimethylmorpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)